Cas no 2138340-60-8 (2-Cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-Cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2138340-60-8
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 5803816
• PubChem ID: 165791420
• Update Time: 2025-07-18

2-Cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138340-60-8
• 2-cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid
• EN300-746518
• 2-Cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C12H12F3NO2/c1-6-5-8(12(13,14)15)16-10(7-3-2-4-7)9(6)11(17)18/h5,7H,2-4H2,1H3,(H,17,18)
• InChI Key： IXNGIKTVOBAZCB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C(=O)O)C(C2CCC2)=N1)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-Cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138340-60-8)

2-Cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138340-60-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine carboxylic acid class, characterized by its cyclobutyl substituent and trifluoromethyl group, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable scaffold for the development of novel therapeutic agents, particularly in addressing complex diseases that require targeted intervention.

The structure of 2-cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid encompasses a pyridine ring with three distinct substituents: a cyclobutyl group at the 2-position, a methyl group at the 4-position, and a trifluoromethyl group at the 6-position. The carboxylic acid functionality at the 3-position further enhances its reactivity, making it a versatile intermediate in organic synthesis. This arrangement of substituents imparts specific electronic and steric properties to the molecule, which are critical for its interaction with biological targets.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are widely recognized for their role in drug discovery, with numerous examples having made it through clinical trials and into marketable pharmaceuticals. The presence of halogenated groups, such as the trifluoromethyl moiety in 2-cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid, is particularly noteworthy. Trifluoromethyl groups are known to enhance metabolic stability, lipophilicity, and binding affinity, making them a preferred choice in medicinal chemistry.

The synthesis of 2-cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the functionalization of a pyridine precursor, followed by the introduction of the cyclobutyl and methyl groups via cross-coupling reactions. The final step often involves the addition of a trifluoromethyl group through halogenation or metal-catalyzed coupling reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling and fluorination techniques, are employed to achieve high yields and purity.

One of the most compelling aspects of 2-cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid is its potential as a pharmacological tool. The compound's unique structural features suggest that it may exhibit activity against various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies have shown that derivatives of this compound exhibit promising properties in vitro, including inhibitory effects on certain enzymes relevant to inflammatory and infectious diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid with greater accuracy. Molecular docking simulations and virtual screening techniques have been used to identify potential binding interactions with target proteins. These computational approaches have helped streamline the drug discovery process by allowing researchers to prioritize compounds based on their predicted efficacy and selectivity.

In addition to its pharmacological potential, 2-cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid has also been explored as a chemical probe in biochemical research. Its well-defined structure makes it an ideal candidate for studying enzyme mechanisms and ligand-receptor interactions. By using this compound as a tool, researchers can gain insights into fundamental biological processes that may lead to new therapeutic strategies.

The analytical characterization of 2-cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid is another critical aspect of its study. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for determining its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements for use in both research and pharmaceutical applications.

The future prospects for 2-cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid are vast. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can modulate these pathways effectively. This compound represents an excellent starting point for further derivatization and optimization, potentially leading to novel drugs that address unmet medical needs.

In conclusion, 2-cyclobutyl-4-methyl-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138340-60-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for drug design, while its predicted biological activities suggest broad therapeutic applications. As research in this area continues to progress, this compound will undoubtedly play a crucial role in advancing our understanding of disease biology and developing new treatments.